Cas no 2680733-44-0 (benzyl N-(2-hydroxyethyl)-N-(4-methoxyphenyl)methylcarbamate)
benzyl N-(2-hydroxyethyl)-N-(4-methoxyphenyl)methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-(2-hydroxyethyl)-N-[(4-methoxyphenyl)methyl]carbamate
- EN300-28293060
- 2680733-44-0
- benzyl N-(2-hydroxyethyl)-N-(4-methoxyphenyl)methylcarbamate
-
- Inchi: 1S/C18H21NO4/c1-22-17-9-7-15(8-10-17)13-19(11-12-20)18(21)23-14-16-5-3-2-4-6-16/h2-10,20H,11-14H2,1H3
- InChI Key: NFRMQWWUZFKVDI-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N(CCO)CC1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 315.14705815g/mol
- Monoisotopic Mass: 315.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 59Ų
benzyl N-(2-hydroxyethyl)-N-(4-methoxyphenyl)methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28293060-0.05g |
benzyl N-(2-hydroxyethyl)-N-[(4-methoxyphenyl)methyl]carbamate |
2680733-44-0 | 95.0% | 0.05g |
$647.0 | 2025-03-19 | |
| Enamine | EN300-28293060-0.1g |
benzyl N-(2-hydroxyethyl)-N-[(4-methoxyphenyl)methyl]carbamate |
2680733-44-0 | 95.0% | 0.1g |
$678.0 | 2025-03-19 | |
| Enamine | EN300-28293060-0.25g |
benzyl N-(2-hydroxyethyl)-N-[(4-methoxyphenyl)methyl]carbamate |
2680733-44-0 | 95.0% | 0.25g |
$708.0 | 2025-03-19 | |
| Enamine | EN300-28293060-0.5g |
benzyl N-(2-hydroxyethyl)-N-[(4-methoxyphenyl)methyl]carbamate |
2680733-44-0 | 95.0% | 0.5g |
$739.0 | 2025-03-19 | |
| Enamine | EN300-28293060-1.0g |
benzyl N-(2-hydroxyethyl)-N-[(4-methoxyphenyl)methyl]carbamate |
2680733-44-0 | 95.0% | 1.0g |
$770.0 | 2025-03-19 | |
| Enamine | EN300-28293060-2.5g |
benzyl N-(2-hydroxyethyl)-N-[(4-methoxyphenyl)methyl]carbamate |
2680733-44-0 | 95.0% | 2.5g |
$1509.0 | 2025-03-19 | |
| Enamine | EN300-28293060-5.0g |
benzyl N-(2-hydroxyethyl)-N-[(4-methoxyphenyl)methyl]carbamate |
2680733-44-0 | 95.0% | 5.0g |
$2235.0 | 2025-03-19 | |
| Enamine | EN300-28293060-10.0g |
benzyl N-(2-hydroxyethyl)-N-[(4-methoxyphenyl)methyl]carbamate |
2680733-44-0 | 95.0% | 10.0g |
$3315.0 | 2025-03-19 | |
| Enamine | EN300-28293060-1g |
benzyl N-(2-hydroxyethyl)-N-[(4-methoxyphenyl)methyl]carbamate |
2680733-44-0 | 1g |
$770.0 | 2023-09-08 | ||
| Enamine | EN300-28293060-5g |
benzyl N-(2-hydroxyethyl)-N-[(4-methoxyphenyl)methyl]carbamate |
2680733-44-0 | 5g |
$2235.0 | 2023-09-08 |
benzyl N-(2-hydroxyethyl)-N-(4-methoxyphenyl)methylcarbamate Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on benzyl N-(2-hydroxyethyl)-N-(4-methoxyphenyl)methylcarbamate
Benzyl N-(2-Hydroxyethyl)-N-(4-Methoxyphenyl)methylcarbamate (CAS No. 2680733-44-0): An Overview of Its Properties, Applications, and Recent Research
Benzyl N-(2-hydroxyethyl)-N-(4-methoxyphenyl)methylcarbamate (CAS No. 2680733-44-0) is a versatile compound with a wide range of applications in the fields of medicinal chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzyl group, a hydroxyethyl group, and a methoxyphenyl group, making it an interesting subject for both academic and industrial investigations.
The chemical structure of benzyl N-(2-hydroxyethyl)-N-(4-methoxyphenyl)methylcarbamate is composed of a benzyl carbamate moiety linked to a 2-hydroxyethyl and a 4-methoxyphenyl group. This structure confers the compound with several important properties, including solubility in various organic solvents and reactivity in different chemical environments. The presence of the hydroxyl group also allows for potential hydrogen bonding interactions, which can be crucial in biological systems.
In terms of physical properties, benzyl N-(2-hydroxyethyl)-N-(4-methoxyphenyl)methylcarbamate is typically a white to off-white solid at room temperature. It has a molecular weight of approximately 315.38 g/mol and exhibits good stability under standard laboratory conditions. The compound's solubility in water is limited, but it dissolves well in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).
The synthesis of benzyl N-(2-hydroxyethyl)-N-(4-methoxyphenyl)methylcarbamate can be achieved through several routes. One common method involves the reaction of benzyl chloroformate with N-(2-hydroxyethyl)-N-(4-methoxyphenyl)methanamine in the presence of a base such as triethylamine. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. The synthetic route can be optimized to enhance efficiency and reduce by-products, making it suitable for large-scale production.
In the realm of medicinal chemistry, benzyl N-(2-hydroxyethyl)-N-(4-methoxyphenyl)methylcarbamate has shown promise as a potential therapeutic agent. Recent studies have explored its activity in various biological assays, including anti-inflammatory, antioxidant, and neuroprotective effects. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.
The pharmacological profile of benzyl N-(2-hydroxyethyl)-N-(4-methoxyphenyl)methylcarbamate has also been investigated in preclinical models. In vitro studies using cell lines have shown that the compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings suggest that it may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In addition to its medicinal applications, benzyl N-(2-hydroxyethyl)-N-(4-methoxyphenyl)methylcarbamate has found use in materials science. Its unique chemical structure makes it an excellent candidate for the development of functional materials with tailored properties. For example, researchers have utilized this compound as a building block for the synthesis of polymer-based materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as drug delivery systems, coatings, and adhesives.
The safety profile of benzyl N-(2-hydroxyethyl)-N-(4-methoxyphenyl)methylcarbamate is an important consideration for both laboratory use and industrial applications. Toxicological studies have shown that the compound is generally well-tolerated at low to moderate concentrations. However, like many chemicals, it should be handled with appropriate safety measures to prevent exposure through inhalation or skin contact. Proper personal protective equipment (PPE) should be used when working with this compound.
In conclusion, benzyl N-(2-hydroxyethyl)-N-(4-methoxyphenyl)methylcarbamate (CAS No. 2680733-44-0) is a multifaceted compound with diverse applications in medicinal chemistry, materials science, and pharmaceutical research. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in both academic and industrial settings.
2680733-44-0 (benzyl N-(2-hydroxyethyl)-N-(4-methoxyphenyl)methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)